Cas no 33265-71-3 (2-(1H-Pyrrol-1-yl)benzonitrile)

• Product Name: 2-(1H-Pyrrol-1-yl)benzonitrile
• CAS No: 33265-71-3
• MF: C₁₁H₈N₂
• MW: 168.194622039795
• MDL: MFCD00128308
• CID: 303643
• PubChem ID: 707325
• Update Time: 2025-06-10

2-(1H-Pyrrol-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-(1H-pyrrol-1-yl)-
• 2-(1H-Pyrrol-1-yl)benzonitrile
• 2-pyrrol-1-ylbenzonitrile
• 1-(2-cyanophenyl)pyrrole
• 1-(o-cyanophenyl)pyrrole
• 2-(1-pyrrolyl)benzonitrile
• 2,6-DIETHOXY BENZOIC ACID
• 2-pyrrol-1-yl-benzonitrile
• 2-pyrrolylbenzenecarbonitrile
• N-(2-cyanophenyl)pyrrole
• AKOS001737937
• AB01330193-02
• MFCD00128308
• HMS1367E14
• DTXSID60351702
• SCHEMBL840625
• 5T-0643
• EU-0086801
• Bionet2_001158
• 33265-71-3
• FT-0691856
• NCGC00336975-01
• SB62529

• MDL： MFCD00128308
• Inchi： 1S/C11H8N2/c12-9-10-5-1-2-6-11(10)13-7-3-4-8-13/h1-8H
• InChI Key： ZCTJXWVTLAHGAJ-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1)C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 168.06900
• Monoisotopic Mass: 168.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.05
• Melting Point: 51 °C
• Boiling Point: 328.2°Cat760mmHg
• Flash Point: 152.3°C
• Refractive Index: 1.589
• PSA: 28.72000
• LogP: 2.34898

2-(1H-Pyrrol-1-yl)benzonitrile Security Information

• Hazard Statement： Harmful

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 2-(1H-Pyrrol-1-yl)benzonitrile

Comprehensive Guide to 2-(1H-Pyrrol-1-yl)benzonitrile (CAS No. 33265-71-3): Properties, Applications, and Industry Insights

2-(1H-Pyrrol-1-yl)benzonitrile (CAS No. 33265-71-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile-substituted pyrrole derivative is widely recognized for its unique molecular structure, which combines a benzonitrile core with a pyrrole ring. Such structural features make it a valuable intermediate in synthesizing bioactive molecules, particularly in drug discovery and crop protection formulations.

In recent years, the demand for heterocyclic compounds like 2-(1H-Pyrrol-1-yl)benzonitrile has surged due to their versatility in medicinal chemistry. Researchers are actively exploring its potential as a building block for kinase inhibitors and GPCR-targeted therapies, aligning with the growing focus on precision medicine. The compound's electron-withdrawing nitrile group and pyrrole nitrogen moiety contribute to its ability to modulate pharmacokinetic properties, a hot topic in ADMET optimization studies.

From an industrial perspective, CAS 33265-71-3 has shown promise in material science applications. Its π-conjugated system makes it a candidate for developing organic semiconductors and OLED materials, addressing the global push for energy-efficient displays. Manufacturers are particularly interested in its thermal stability and solubility profile, which are critical parameters for solution-processable electronics - a key search term among materials engineers.

Analytical characterization of 2-(1H-Pyrrol-1-yl)benzonitrile typically involves advanced techniques like HPLC-MS and NMR spectroscopy. Recent publications highlight its distinct 1H NMR signals at 6.5-7.5 ppm (aromatic protons) and 6.2 ppm (pyrrolic protons), which serve as important quality control markers. These analytical data points are frequently searched by QC professionals working with nitrile-containing intermediates.

The synthetic routes to 33265-71-3 often involve palladium-catalyzed coupling reactions or nucleophilic aromatic substitution, reflecting current trends in sustainable chemistry. Many patent applications describe innovative methods to improve yield while reducing heavy metal catalysts, responding to the pharmaceutical industry's emphasis on green chemistry principles. Process chemists frequently search for scale-up protocols for this compound.

In the agrochemical sector, derivatives of 2-(1H-Pyrrol-1-yl)benzonitrile have shown activity against various plant pathogens. This aligns with the growing demand for next-generation fungicides that address resistance issues while maintaining environmental safety. The compound's systemic mobility in plants makes it particularly interesting for developing translaminar formulations - a trending topic in crop protection research.

Regulatory aspects of CAS 33265-71-3 comply with major chemical inventories including TSCA and EINECS. Its REACH registration status and GHS classification are common search queries among compliance officers. Proper handling requires standard laboratory precautions, with particular attention to its hygroscopic nature during storage.

The global market for pyrrole derivatives like 2-(1H-Pyrrol-1-yl)benzonitrile is projected to grow at 6.2% CAGR through 2030, driven by pharmaceutical R&D investments. Market analysts attribute this to the compound's role in developing small molecule therapeutics for oncology and CNS disorders. Supply chain professionals often search for bulk suppliers and custom synthesis options for this material.

Recent scientific literature highlights novel applications of 33265-71-3 in metal-organic frameworks (MOFs) for gas storage. Its ability to coordinate with transition metals while maintaining porosity makes it valuable for carbon capture technologies - an area of intense research amid climate change concerns. Materials scientists frequently investigate its ligand properties in coordination chemistry.

Quality specifications for 2-(1H-Pyrrol-1-yl)benzonitrile typically require ≥98% purity by HPLC analysis, with strict limits on residual solvents. Analytical method development for this compound often focuses on reverse-phase chromatography conditions, a common technical challenge discussed in online chemistry forums. The compound's UV absorption at 270-290 nm facilitates detection.

In conclusion, 2-(1H-Pyrrol-1-yl)benzonitrile (CAS No. 33265-71-3) represents a multifaceted chemical building block with expanding applications across high-growth industries. Its unique structural features continue to inspire innovation in drug discovery, advanced materials, and sustainable agriculture, making it a compound of enduring scientific and commercial interest.